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Compound Name:
n'-Benzoyl-2-

methylbenzohydrazide

Cat. No.: B3337464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the insecticidal efficacy of a-Benzoyl-2-

methylbenzohydrazide and its analogs with commercially available insecticides. The data

presented is compiled from various scientific studies to offer an objective overview of their

relative potencies and mechanisms of action.

Efficacy Comparison of Insecticides Against
Spodoptera litura
The following table summarizes the 50% lethal concentration (LC50) values of a

benzoylhydrazide analog and several commercial insecticides against the common cutworm,

Spodoptera litura, a significant agricultural pest. Lower LC50 values indicate higher toxicity to

the insect.
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Compound Class/Target
LC50 (mg/L or
ppm)

Test Species Reference

N'-tert-butyl-N'-

(3,5-

dimethylbenzoyl)

-5-methyl-6-

chromanecarboh

ydrazide

Benzoylhydrazid

e (Ecdysone

Receptor

Agonist)

0.89 Spodoptera litura [1]

Tebufenozide

Benzoylhydrazid

e (Ecdysone

Receptor

Agonist)

65.7
Spodoptera

littoralis
[2]

Emamectin

Benzoate

Avermectin

(Chloride

Channel

Activator)

0.000954 - 0.6 Spodoptera litura [3][4]

Chlorantraniliprol

e

Diamide

(Ryanodine

Receptor

Modulator)

0.56 Spodoptera litura [5]

Note: Direct efficacy data for a-Benzoyl-2-methylbenzohydrazide was not available in the

reviewed literature. The data for N'-tert-butyl-N'-(3,5-dimethylbenzoyl)-5-methyl-6-

chromanecarbohydrazide, a structurally related benzoylhydrazide, is presented as a proxy for

the potential efficacy of this class of compounds.[1]

Mechanism of Action: Ecdysone Receptor Agonism
Benzoylhydrazide insecticides, including a-Benzoyl-2-methylbenzohydrazide, act as agonists of

the ecdysone receptor.[6] Ecdysone is a crucial steroid hormone in insects that regulates

molting and other developmental processes.[7][8] By mimicking the action of ecdysone, these

compounds induce a premature and incomplete molt, leading to larval death.[6]

The following diagram illustrates the simplified signaling pathway of the ecdysone receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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